Diethyl 2-(1-butanoyl-2,2,6-trimethyl-3-sulfanylidenequinolin-4-ylidene)-1,3-dithiole-4,5-dicarboxylate
Overview
Description
Diethyl 2-(1-butanoyl-2,2,6-trimethyl-3-sulfanylidenequinolin-4-ylidene)-1,3-dithiole-4,5-dicarboxylate is a useful research compound. Its molecular formula is C25H29NO5S3 and its molecular weight is 519.7g/mol. The purity is usually 95%.
BenchChem offers high-quality Diethyl 2-(1-butanoyl-2,2,6-trimethyl-3-sulfanylidenequinolin-4-ylidene)-1,3-dithiole-4,5-dicarboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Diethyl 2-(1-butanoyl-2,2,6-trimethyl-3-sulfanylidenequinolin-4-ylidene)-1,3-dithiole-4,5-dicarboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
331640-23-4 |
|---|---|
Product Name |
Diethyl 2-(1-butanoyl-2,2,6-trimethyl-3-sulfanylidenequinolin-4-ylidene)-1,3-dithiole-4,5-dicarboxylate |
Molecular Formula |
C25H29NO5S3 |
Molecular Weight |
519.7g/mol |
IUPAC Name |
diethyl 2-(1-butanoyl-2,2,6-trimethyl-3-sulfanylidenequinolin-4-ylidene)-1,3-dithiole-4,5-dicarboxylate |
InChI |
InChI=1S/C25H29NO5S3/c1-7-10-17(27)26-16-12-11-14(4)13-15(16)18(21(32)25(26,5)6)24-33-19(22(28)30-8-2)20(34-24)23(29)31-9-3/h11-13H,7-10H2,1-6H3 |
InChI Key |
VVFKTQSEGYIBPM-UHFFFAOYSA-N |
SMILES |
CCCC(=O)N1C2=C(C=C(C=C2)C)C(=C3SC(=C(S3)C(=O)OCC)C(=O)OCC)C(=S)C1(C)C |
Canonical SMILES |
CCCC(=O)N1C2=C(C=C(C=C2)C)C(=C3SC(=C(S3)C(=O)OCC)C(=O)OCC)C(=S)C1(C)C |
Origin of Product |
United States |
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